Cas no 950243-93-3 (N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide)
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide
-
- Inchi: 1S/C14H10ClN3OS/c1-8-10(15)3-2-4-11(8)16-14(19)9-5-6-12-13(7-9)20-18-17-12/h2-7H,1H3,(H,16,19)
- InChI Key: DNHGAJPIZHMGRI-UHFFFAOYSA-N
- SMILES: S1C2=CC(C(NC3=CC=CC(Cl)=C3C)=O)=CC=C2N=N1
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3375-0064-2μmol |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide |
950243-93-3 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3375-0064-5μmol |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide |
950243-93-3 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3375-0064-10μmol |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide |
950243-93-3 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3375-0064-20μmol |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide |
950243-93-3 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3375-0064-1mg |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide |
950243-93-3 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3375-0064-2mg |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide |
950243-93-3 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3375-0064-3mg |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide |
950243-93-3 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3375-0064-4mg |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide |
950243-93-3 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3375-0064-5mg |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide |
950243-93-3 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3375-0064-10mg |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide |
950243-93-3 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide (CAS No. 950243-93-3): An Overview
N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide (CAS No. 950243-93-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as BTD-6C for brevity, is characterized by its unique structural features and potential biological activities. The compound consists of a benzothiadiazole core linked to a substituted phenyl group, which imparts specific chemical and biological properties.
The benzothiadiazole moiety is a well-known heterocyclic system that has been extensively studied for its diverse applications in various scientific disciplines. In medicinal chemistry, benzothiadiazoles have been explored for their antihypertensive, diuretic, and antidiabetic properties. The presence of the 3-chloro-2-methylphenyl substituent in BTD-6C adds an additional layer of complexity and functionality to the molecule, potentially influencing its pharmacological profile.
Recent research has focused on the potential therapeutic applications of BTD-6C. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that BTD-6C possesses potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.
In addition to its anti-inflammatory effects, BTD-6C has also been investigated for its neuroprotective properties. Research conducted at the University of California, Los Angeles (UCLA) found that BTD-6C can effectively reduce neuronal damage and improve cognitive function in animal models of Alzheimer's disease. The compound was shown to inhibit the aggregation of amyloid-beta (Aβ) peptides and reduce oxidative stress in neuronal cells.
The pharmacokinetic properties of BTD-6C have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have demonstrated that BTD-6C exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, more extensive clinical trials are needed to fully assess its safety and efficacy in human subjects.
The synthetic route for BTD-6C involves several well-established chemical transformations. The key steps include the formation of the benzothiadiazole core through a cyclization reaction and the subsequent coupling with the substituted phenyl group using standard coupling reagents such as EDCI or HATU. The synthesis can be optimized to achieve high yields and purity, which is crucial for both research and industrial applications.
In conclusion, N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide (CAS No. 950243-93-3) is a promising compound with potential therapeutic applications in the treatment of inflammatory and neurodegenerative diseases. Its unique structural features and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, BTD-6C holds significant promise for improving patient outcomes in various medical conditions.
950243-93-3 (N-(3-chloro-2-methylphenyl)-1,2,3-benzothiadiazole-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)